9,9-Diphenylxanthene

• IUPAC Name: 9,9-diphenylxanthene
• InChI: InChI=1S/C25H18O/c1-3-11-19(12-4-1)25(20-13-5-2-6-14-20)21-15-7-9-17-23(21)26-24-18-10-8-16-22(24)25/h1-18H
• InChI Key: GPYAGEJQCXTMET-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2(C3=CC=CC=C3OC4=CC=CC=C42)C5=CC=CC=C5
• Molecular Formula: C25H18O
• DSSTOX Substance ID: DTXSID00403072
• Molecular Weight: 334.4 g/mol
• CAS RN: 102892-77-3

Description

9,9-Diphenylxanthene is a chemical compound with the linear formula C25H18O. It has a molecular weight of 334.422. It is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Synthesis Analysis

The synthesis of xanthones, including 9,9-Diphenylxanthene, has been a subject of research. Various methods have been developed, including classical and modified methods. The use of ytterbium, palladium, ruthenium, copper catalysis, and chromen-4-ones as building blocks have been highlighted.

Scientific Research Applications

Synthesis and Chemical Reactivity

9,9-Diphenylxanthene derivatives have been studied extensively for their unique chemical properties and potential applications. The synthesis of thioxanthen-9-one derivatives, related to 9,9-diphenylxanthene, is noteworthy for their medicinal properties like anti-histaminic, antiparasitic, neuroleptic, and anti-tumor activity. These derivatives are prepared using reactions like Ullmann reaction or by reacting thio-salicylic acid with substituted arenes (Honek, Mancini, & Belleau, 1983).

Organic Light-Emitting Diodes (OLEDs)

A series of 9,9-diphenyl-9H-thioxanthene derivatives have been developed as host materials in blue phosphorescent OLEDs. Their structure-property relationships and performance in devices, such as low turn-on voltages and high power efficiency, were thoroughly investigated, highlighting their significant potential in OLED technology (Liu et al., 2015).

Solar Cell Applications

9,9-Bis(4-diphenylaminophenyl)fluorene derivatives have been used as dopant-free hole transporting materials (HTMs) in planar inverted perovskite solar cells, showing high power conversion efficiencies and good stability (Pham et al., 2019).

Polymer Science

Polyimides based on 9,9-disubstituted xanthene dianhydrides have been prepared for potential use in electronic applications due to their good mechanical properties, lower dielectric constant, lower moisture absorption, and low coefficient of thermal expansion. These properties make them suitable for various applications, including films, fibers, and parts (Trofimenko & Auman, 1994).

Photophysical Properties

Research has been conducted on the linear and two-photon photophysical properties of diphenylaminofluorene-based materials, including studies on their absorption, quantum yields, fluorescence, and two-photon absorption spectra. These studies are crucial for understanding the potential applications of these materials in various fields, such as photonics and optoelectronics (Belfield et al., 2004).

Safety and Hazards

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